![molecular formula C21H20O5 B4232580 isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate](/img/structure/B4232580.png)
isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate
Overview
Description
Isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate, also known as IMOA, is a synthetic compound that has gained significant attention in scientific research. It is a derivative of coumarin, a natural compound found in plants, and has been synthesized using various methods. IMOA has shown potential as a therapeutic agent in various studies due to its unique properties.
Mechanism of Action
Isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate exerts its pharmacological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cancer progression. This compound also activates the AMPK pathway, which is involved in energy metabolism and cellular homeostasis. Furthermore, this compound has been shown to enhance the expression of BDNF, a protein that is involved in neuroplasticity and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been found to reduce oxidative stress and inflammation, enhance mitochondrial function, and improve glucose metabolism. Furthermore, this compound has been shown to improve cognitive function and memory in mice.
Advantages and Limitations for Lab Experiments
Isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. Furthermore, it has shown promising results in various studies, indicating its potential as a therapeutic agent. However, there are also some limitations to using this compound in lab experiments. It has not been extensively studied in humans, and its long-term effects are not well understood. Furthermore, the optimal dosage and administration route for this compound are not yet known.
Future Directions
There are several future directions for research on isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and administration route for this compound in cancer patients. Another area of interest is its potential as a cognitive enhancer. Further studies are needed to determine the long-term effects of this compound on cognitive function and memory in humans. Furthermore, research on the mechanism of action of this compound could lead to the development of novel therapeutic agents for various diseases.
Scientific Research Applications
Isopropyl {[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]oxy}acetate has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function. In one study, this compound was found to inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. In another study, this compound was found to reduce inflammation in mice by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to improve cognitive function in mice by enhancing the expression of brain-derived neurotrophic factor (BDNF).
Properties
IUPAC Name |
propan-2-yl 2-[2-(4-methylphenyl)-4-oxochromen-6-yl]oxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O5/c1-13(2)25-21(23)12-24-16-8-9-19-17(10-16)18(22)11-20(26-19)15-6-4-14(3)5-7-15/h4-11,13H,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMMMMUCFFRFISK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)OCC(=O)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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